Cas no 88653-55-8 (5-Acetylthiophene-2-carbonitrile)

5-Acetylthiophene-2-carbonitrile is a versatile heterocyclic compound featuring both acetyl and nitrile functional groups on a thiophene backbone. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The electron-withdrawing nitrile group enhances reactivity, facilitating further derivatization, while the acetyl moiety offers a site for condensation or reduction reactions. This compound exhibits good stability and solubility in common organic solvents, streamlining its use in multi-step synthetic routes. Its applicability in constructing complex molecular architectures underscores its importance in medicinal chemistry and material science research.
5-Acetylthiophene-2-carbonitrile structure
88653-55-8 structure
Product Name:5-Acetylthiophene-2-carbonitrile
CAS No:88653-55-8
MF:C7H5NOS
MW:151.185700178146
MDL:MFCD00052314
CID:61189
PubChem ID:2747565
Update Time:2025-06-07

5-Acetylthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Acetyl-5-cyanothiophene
    • 5-Acetylthiophene-2-carbonitrile
    • 2-cyano-5-acetylthiophene
    • 5-acetyl-2-thienylcyanide
    • 5-acetyl-2-thiophenecarbonitrile
    • 5-acetyl-thiophene-2-carbonitrile
    • 5-cyano-2-acetylthiophene
    • 2-cyano-5-acetyl-thiophene
    • FS-1460
    • FT-0619942
    • 5-ethanoylthiophene-2-carbonitrile
    • SCHEMBL352339
    • A842826
    • Maybridge1_000101
    • O7L
    • A5266
    • CHEMBL1650234
    • 5-Acetyl-2-thiophenecarbonitrile, AldrichCPR
    • MixCom1_000189
    • DTXSID50372663
    • AKOS006227972
    • EN300-103395
    • 2-Acetyl-5-cyanotiophene
    • 88653-55-8
    • Z1201618266
    • MFCD00052314
    • A2746
    • DB-020329
    • MDL: MFCD00052314
    • Inchi: 1S/C7H5NOS/c1-5(9)7-3-2-6(4-8)10-7/h2-3H,1H3
    • InChI Key: VSHPLUBHIUFLES-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=CC=C1C(C)=O
    • BRN: 1306961

Computed Properties

  • Exact Mass: 151.00900
  • Monoisotopic Mass: 151.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.7
  • Topological Polar Surface Area: 69.1A^2

Experimental Properties

  • Color/Form: Odorless white crystalline powder
  • Density: 1.26
  • Melting Point: 77 °C
  • Boiling Point: 95 °C
  • Flash Point: 95-97°C/0.5mm
  • Refractive Index: 1.561 
  • PSA: 69.10000
  • LogP: 1.82238
  • Solubility: Insoluble in water

5-Acetylthiophene-2-carbonitrile Security Information

  • Hazardous Material transportation number:3276
  • Hazard Category Code: 20/21/22-25
  • Safety Instruction: S23-S36/37/39
  • Hazardous Material Identification: T
  • HazardClass:6.1
  • PackingGroup:III
  • Risk Phrases:R20/21/22
  • Packing Group:III
  • Safety Term:6.1

5-Acetylthiophene-2-carbonitrile Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Acetylthiophene-2-carbonitrile Pricemore >>

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abcr
AB111928-500 mg
5-Acetylthiophene-2-carbonitrile, 97%; .
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€62.30 2023-07-20
abcr
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5-Acetylthiophene-2-carbonitrile Production Method

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